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Compound of Interest

Compound Name: 1-Methyllysergol-d3

Cat. No.: B15622593

Get Quote

Introduction

1-Methyllysergol is a derivative of lysergol, belonging to the clavine class of ergot alkaloids.

Ergot alkaloids are mycotoxins produced by fungi of the Claviceps genus and are known for

their wide range of biological activities. Accurate and sensitive quantification of ergot alkaloids

and their derivatives is crucial in drug development, toxicology, and food safety. This

application note describes a detailed protocol for the quantitative analysis of 1-Methyllysergol-
d3 using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a

deuterated internal standard, such as 1-Methyllysergol-d3, is the gold standard for

quantitative mass spectrometry, as it effectively compensates for matrix effects and variations

in sample preparation and instrument response.[1]

This method is intended for researchers, scientists, and drug development professionals

requiring a robust and reliable analytical procedure for the determination of 1-Methyllysergol in

various matrices.

Principle

The method employs Ultra-High-Performance Liquid Chromatography (UHPLC) for the

separation of 1-Methyllysergol from the sample matrix, followed by detection using a triple
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quadrupole mass spectrometer. The mass spectrometer is operated in the positive electrospray

ionization (ESI+) mode and utilizes Multiple Reaction Monitoring (MRM) for sensitive and

selective quantification. 1-Methyllysergol-d3 serves as the internal standard to ensure

accuracy and precision.

Experimental Protocols
1. Sample Preparation (General Protocol)

A generic sample preparation protocol based on a modified QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) method is provided below. This should be optimized based on the

specific sample matrix (e.g., plasma, serum, tissue homogenate, or plant extract).

Materials:

Acetonitrile (ACN), LC-MS grade

Water, LC-MS grade

Formic acid (FA), LC-MS grade

Ammonium carbonate

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Dispersive solid-phase extraction (d-SPE) sorbent (e.g., C18)

Microcentrifuge tubes (1.5 mL and 2 mL)

Vortex mixer

Centrifuge

Procedure:
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To 1 mL of liquid sample (e.g., plasma), add 1 mL of acetonitrile. For solid samples,

homogenize 1 g of the sample with 10 mL of an 84:16 (v/v) acetonitrile/water solution

containing 200 mg/L ammonium carbonate.

Add an appropriate amount of 1-Methyllysergol-d3 internal standard solution.

Add 4 g of MgSO₄ and 1 g of NaCl.

Vortex vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Transfer the upper acetonitrile layer to a d-SPE tube containing 150 mg MgSO₄ and 50 mg

C18 sorbent.

Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes.

Transfer an aliquot of the supernatant to a new tube and evaporate to dryness under a

gentle stream of nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 90:10

Water:Acetonitrile with 0.1% Formic Acid).

Vortex to dissolve and transfer to an autosampler vial for LC-MS/MS analysis.

2. Liquid Chromatography (LC) Method

Instrument: UHPLC system

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)

Mobile Phase A: Water with 0.1% Formic Acid

Mobile Phase B: Acetonitrile with 0.1% Formic Acid

Gradient:
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Time (min) %B

0.0 10

1.0 10

8.0 95

10.0 95

10.1 10

| 12.0 | 10 |

Flow Rate: 0.3 mL/min

Column Temperature: 40 °C

Injection Volume: 5 µL

3. Mass Spectrometry (MS) Method

Instrument: Triple quadrupole mass spectrometer

Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Type: Multiple Reaction Monitoring (MRM)

Ion Source Parameters:

Capillary Voltage: 3.5 kV

Source Temperature: 150 °C

Desolvation Temperature: 400 °C

Cone Gas Flow: 50 L/hr

Desolvation Gas Flow: 800 L/hr
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MRM Transitions:

The following MRM transitions are hypothesized based on the molecular weight of 1-

Methyllysergol and common fragmentation patterns of related ergot alkaloids. These

parameters should be optimized for the specific instrument being used.

Compound
Precursor
Ion (m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Cone
Voltage (V)

Collision
Energy (eV)

1-

Methyllysergo

l

269.2
252.2

(Quantifier)
100 30 15

223.1

(Qualifier)
100 30 25

1-

Methyllysergo

l-d3

272.2
255.2

(Quantifier)
100 30 15

226.1

(Qualifier)
100 30 25

Note: The quantifier transition for 1-Methyllysergol is proposed based on the loss of a hydroxyl

group (-17 Da). The qualifier is based on a common fragment of the lysergic acid structure. The

transitions for the deuterated standard are adjusted for the mass difference.

Data Presentation
Table 1: Hypothesized MRM Parameters for 1-Methyllysergol and 1-Methyllysergol-d3

Analyte
Precursor Ion (m/z)
[M+H]⁺

Product Ion 1 (m/z)
(Quantifier)

Product Ion 2 (m/z)
(Qualifier)

1-Methyllysergol 269.2 252.2 223.1

1-Methyllysergol-d3 272.2 255.2 226.1
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Disclaimer: The product ions and optimal collision energies are predicted and should be

experimentally determined and optimized for the specific mass spectrometer used.

Mandatory Visualization
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Caption: Experimental workflow for the quantitative analysis of 1-Methyllysergol-d3.
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Caption: Generalized signaling pathway for ergot alkaloids via G-protein coupled receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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